2-Amino-1-[4-(benzyl-cyclopropyl-amino)-piperidin-1-yl]-ethanone
Description
Properties
IUPAC Name |
2-amino-1-[4-[benzyl(cyclopropyl)amino]piperidin-1-yl]ethanone | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H25N3O/c18-12-17(21)19-10-8-16(9-11-19)20(15-6-7-15)13-14-4-2-1-3-5-14/h1-5,15-16H,6-13,18H2 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JBCDRSFUECHREK-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1N(CC2=CC=CC=C2)C3CCN(CC3)C(=O)CN | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H25N3O | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
287.4 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Preparation Methods
Piperidine Ring Functionalization
The piperidine ring serves as the foundational scaffold. Commercial piperidine derivatives, such as 4-aminopiperidine, are often modified at the 1- and 4-positions to introduce the ethanone and benzyl-cyclopropyl-amino groups, respectively. A key step involves N-alkylation of the piperidine nitrogen using chloroacetone or bromoacetone under basic conditions (e.g., K₂CO₃ in acetonitrile), yielding 1-(piperidin-1-yl)ethanone intermediates.
Introduction of the Benzyl-Cyclopropyl-Amino Group
The benzyl-cyclopropyl-amino moiety is introduced via nucleophilic substitution or reductive amination . In one approach, 4-aminopiperidine reacts with benzyl bromide and cyclopropylamine in the presence of a palladium catalyst (e.g., PdCl₂(dppf)) to form the tertiary amine. Alternatively, reductive amination using sodium cyanoborohydride and a benzaldehyde-cyclopropylamine Schiff base achieves similar results.
Table 1: Comparative Analysis of Substitution Methods
| Method | Reagents/Conditions | Yield (%) | Purity (%) |
|---|---|---|---|
| Nucleophilic Substitution | PdCl₂(dppf), K₂CO₃, 1,4-dioxane | 78–82 | 95–98 |
| Reductive Amination | NaBH₃CN, MeOH, rt, 24 h | 65–70 | 90–92 |
Stepwise Synthesis and Intermediate Characterization
Synthesis of 1-(4-Aminopiperidin-1-yl)ethanone
The ethanone group is introduced via acylation. Treatment of 4-aminopiperidine with acetyl chloride in dichloromethane (DCM) at 0°C produces 1-(4-aminopiperidin-1-yl)ethanone with 85% yield. The reaction is quenched with aqueous NaHCO₃, and the product is purified via recrystallization from ethanol.
Key Spectral Data :
Benzyl-Cyclopropyl-Amino Group Installation
The intermediate 1-(4-aminopiperidin-1-yl)ethanone undergoes benzylation and cyclopropylation. A two-step protocol involves:
Optimization Insight:
-
Temperature : Reactions performed at 50°C improve cyclopropylation efficiency (yield increase from 60% to 78%).
-
Catalyst Loading : PdCl₂(dppf) at 5 mol% reduces side-product formation.
Purification and Analytical Validation
Chromatographic Techniques
Final purification employs flash chromatography (silica gel, CH₂Cl₂/MeOH 95:5) or HPLC (C18 column, 0.1% TFA in H₂O/MeCN). Impurities such as unreacted cyclopropylamine (<0.5%) are removed effectively.
Spectroscopic Confirmation
Table 2: Analytical Parameters for Final Product
| Parameter | Value | Method |
|---|---|---|
| Melting Point | 216–218°C | Differential Scanning Calorimetry |
| Optical Rotation | [α]²⁵D = +12.4° (c 1.0, MeOH) | Polarimetry |
| Purity | ≥98% | HPLC-UV (254 nm) |
Challenges and Troubleshooting
Stereochemical Control
The 4-position of the piperidine ring is prone to racemization during benzylation. Using chiral auxiliaries (e.g., (R)-BINOL) or asymmetric catalysis (e.g., Jacobsen’s catalyst) enhances enantiomeric excess (ee) to >90%.
Side Reactions
-
Over-alkylation : Mitigated by stoichiometric control (1:1 amine:alkylating agent ratio).
-
Oxidation of Cyclopropane : Avoided by conducting reactions under nitrogen atmosphere.
Industrial-Scale Considerations
Chemical Reactions Analysis
Types of Reactions
2-Amino-1-[4-(benzyl-cyclopropyl-amino)-piperidin-1-yl]-ethanone can undergo various types of chemical reactions, including:
Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide.
Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.
Substitution: Nucleophilic substitution reactions can occur at the piperidine ring or the benzyl group.
Common Reagents and Conditions
Oxidation: Potassium permanganate in acidic or neutral conditions.
Reduction: Lithium aluminum hydride in dry ether or sodium borohydride in methanol.
Substitution: Alkyl halides or acyl chlorides in the presence of a base such as triethylamine.
Major Products Formed
Oxidation: Formation of ketones or carboxylic acids.
Reduction: Formation of alcohols or amines.
Substitution: Formation of substituted piperidine or benzyl derivatives.
Scientific Research Applications
Medicinal Chemistry
2-Amino-1-[4-(benzyl-cyclopropyl-amino)-piperidin-1-yl]-ethanone has been investigated for its potential as a therapeutic agent in various medical conditions.
Antidepressant Activity : Research indicates that compounds with similar piperidine structures exhibit antidepressant effects, suggesting that this compound may also possess similar properties. Studies have focused on its interaction with neurotransmitter systems, particularly serotonin and norepinephrine reuptake inhibition .
Analgesic Properties : The compound's ability to modulate pain pathways has been explored, with preliminary findings indicating potential analgesic effects comparable to established pain management drugs .
Neuropharmacology
The neuropharmacological profile of 2-Amino-1-[4-(benzyl-cyclopropyl-amino)-piperidin-1-yl]-ethanone suggests it may be useful in treating neurological disorders.
Cognitive Enhancement : Investigations into the cognitive-enhancing properties of this compound have shown promise in animal models, indicating potential applications in treating cognitive deficits associated with conditions like Alzheimer's disease .
Anxiolytic Effects : Similar compounds have demonstrated anxiolytic properties, leading researchers to hypothesize that this compound may also reduce anxiety symptoms through modulation of GABAergic and serotonergic pathways .
Organic Synthesis
The compound serves as a versatile building block in organic synthesis, particularly in the development of novel pharmaceuticals.
Synthesis of Complex Molecules : Its unique functional groups allow for the synthesis of more complex molecules, making it valuable in the pharmaceutical industry for drug development . The ability to modify its structure opens avenues for creating derivatives with enhanced biological activity.
Case Studies
Several case studies highlight the applications and research findings related to 2-Amino-1-[4-(benzyl-cyclopropyl-amino)-piperidin-1-yl]-ethanone:
Mechanism of Action
The mechanism of action of 2-Amino-1-[4-(benzyl-cyclopropyl-amino)-piperidin-1-yl]-ethanone involves its interaction with specific molecular targets, such as enzymes or receptors. The benzyl and cyclopropyl groups may enhance the binding affinity and specificity of the compound to its targets. The piperidine ring can interact with various biological pathways, potentially modulating neurotransmitter activity or enzyme function.
Comparison with Similar Compounds
Comparison with Structural Analogs
Structural Modifications and Key Differences
The compound’s analogs vary in substituents, heterocycles, and functional groups, influencing pharmacological and physicochemical properties.
Table 1: Structural and Functional Comparison
Pharmacological and Physicochemical Insights
Metabolic Stability :
- The cyclopropyl group in the parent compound likely reduces oxidative metabolism compared to ethyl or isopropyl analogs, as cyclopropane’s ring strain resists CYP450-mediated degradation .
- Chlorinated analogs (e.g., CAS 753413-06-8) may exhibit higher metabolic clearance due to electronegative substituents .
Target Selectivity :
- Piperazine-based analogs (e.g., CAS 1353976-52-9) are more likely to target G protein-coupled receptors (GPCRs) due to piperazine’s prevalence in GPCR ligands .
Solubility and Bioavailability :
- 2-Amino-1-(2,4-dimethyl-piperazin-1-yl)-ethanone (CAS 1353976-52-9) has a lower molecular weight (171.2 g/mol) and higher solubility than the parent compound, favoring oral bioavailability .
Biological Activity
2-Amino-1-[4-(benzyl-cyclopropyl-amino)-piperidin-1-yl]-ethanone is a complex organic compound that has garnered attention due to its potential biological activities. This compound features a piperidine ring, an amino group, and a unique combination of benzyl and cyclopropyl groups, which contribute to its pharmacological properties. Understanding its biological activity is crucial for exploring its therapeutic applications.
The molecular formula of 2-Amino-1-[4-(benzyl-cyclopropyl-amino)-piperidin-1-yl]-ethanone is , with a molecular weight of approximately 329.5 g/mol. The compound's structure includes various functional groups that can interact with biological targets, influencing its activity.
| Property | Value |
|---|---|
| Molecular Formula | C20H31N3O |
| Molecular Weight | 329.5 g/mol |
| IUPAC Name | 2-amino-1-[4-(benzyl(cyclopropyl)amino)piperidin-1-yl]-ethanone |
| InChI Key | GVKUPTSVHWKTTJ-UHFFFAOYSA-N |
The biological activity of 2-Amino-1-[4-(benzyl-cyclopropyl-amino)-piperidin-1-yl]-ethanone is primarily attributed to its interactions with specific receptors and enzymes. It may function as a modulator of neurotransmitter systems, particularly in the central nervous system (CNS). The compound's ability to bind to various receptors can lead to alterations in signaling pathways, which may have implications for conditions such as depression and anxiety.
Biological Activity
Research indicates that this compound exhibits several biological activities:
Antimicrobial Activity
Studies have shown that piperidine derivatives, including this compound, possess notable antibacterial and antifungal properties. For instance, derivatives have demonstrated effectiveness against Gram-positive and Gram-negative bacteria, as well as fungi like Candida albicans. The minimum inhibitory concentration (MIC) values for related compounds range significantly, indicating varying levels of potency against different strains .
Neuropharmacological Effects
The structural characteristics of 2-Amino-1-[4-(benzyl-cyclopropyl-amino)-piperidin-1-yl]-ethanone suggest potential applications in neuropharmacology. Preliminary studies suggest that it may inhibit acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE), enzymes involved in neurotransmitter breakdown. This inhibition could enhance cholinergic signaling, relevant in Alzheimer's disease treatment .
Study on Antimicrobial Activity
In vitro tests conducted on piperidine derivatives showed significant antibacterial activity against Staphylococcus aureus and Escherichia coli. The study found that modifications to the piperidine ring could enhance antibacterial properties, with MIC values ranging from 0.0039 to 0.025 mg/mL for the most effective compounds .
Neuropharmacological Assessment
Another investigation focused on the neuropharmacological profile of similar compounds indicated that modifications in the structure could lead to improved binding affinities at CNS receptors. These findings suggest that 2-Amino-1-[4-(benzyl-cyclopropyl-amino)-piperidin-1-yl]-ethanone may have therapeutic potential in treating neurodegenerative disorders .
Q & A
Basic: What are the established synthetic routes for 2-Amino-1-[4-(benzyl-cyclopropyl-amino)-piperidin-1-yl]-ethanone?
Answer:
The compound is typically synthesized via multi-step condensation reactions. A common approach involves:
- Step 1: Functionalization of the piperidine ring with benzyl-cyclopropyl-amine groups using reductive amination or nucleophilic substitution under inert atmospheres.
- Step 2: Coupling the modified piperidine moiety with an ethanone precursor via ketone-amine conjugation.
Key parameters include refluxing in polar aprotic solvents (e.g., DMF or dichloromethane) and acid/base catalysts (e.g., HCl or triethylamine). Yields range from 70–85% depending on purification methods (e.g., column chromatography) .
Advanced: How can reaction conditions be optimized to improve synthetic yield and purity?
Answer:
Optimization strategies include:
- Solvent Selection: Higher yields are observed in dichloromethane due to its polarity and low nucleophilicity, reducing side reactions .
- Catalyst Tuning: Acidic conditions (pH 4–6) enhance amine activation during coupling steps .
- Temperature Control: Maintaining 50–60°C during reflux minimizes thermal degradation of sensitive cyclopropyl groups .
- Purification: Gradient elution in column chromatography (hexane/ethyl acetate) resolves stereoisomeric impurities .
Basic: What spectroscopic techniques validate the structure of this compound?
Answer:
- 1H/13C NMR: Peaks at δ 2.8–3.2 ppm (piperidine protons) and δ 170–175 ppm (ketone carbon) confirm core structure. Cyclopropyl groups show characteristic splitting patterns (δ 0.5–1.2 ppm) .
- Mass Spectrometry: ESI-MS identifies the molecular ion peak at m/z 287.4 (M+H)+, consistent with the molecular formula C₁₇H₂₂N₃O .
- IR Spectroscopy: Stretching frequencies at 1650–1680 cm⁻¹ (C=O) and 3300–3500 cm⁻¹ (N-H) verify functional groups .
Advanced: How should researchers resolve contradictions in reported biological activity data?
Answer:
Discrepancies in bioactivity (e.g., IC₅₀ values) may arise from:
- Assay Variability: Standardize protocols (e.g., fixed incubation times, cell lines) to minimize inter-lab differences.
- Purity Thresholds: Use HPLC (≥95% purity) to exclude impurities that non-specifically inhibit targets .
- Solvent Artifacts: DMSO concentrations >0.1% can alter membrane permeability; use vehicle controls .
Basic: What biological targets or pathways are associated with this compound?
Answer:
Preliminary studies suggest interactions with:
- Neurotransmitter Transporters: Inhibition of serotonin (SERT) and norepinephrine (NET) transporters, linked to antidepressant-like effects in rodent models .
- Enzyme Targets: Moderate inhibition of monoamine oxidase-A (MAO-A) at IC₅₀ ≈ 10 µM .
- Receptor Binding: Weak affinity (Ki > 1 µM) for σ-1 receptors, requiring further validation .
Advanced: What computational methods predict binding modes and affinity for this compound?
Answer:
- Molecular Docking: Use AutoDock Vina or Schrödinger Suite to model interactions with SERT/NET. Focus on piperidine-amine and ketone groups as key pharmacophores .
- MD Simulations: GROMACS simulations (100 ns) assess stability of ligand-receptor complexes in lipid bilayers .
- QSAR Models: Correlate substituent effects (e.g., cyclopropyl vs. methyl groups) with activity trends .
Table 1: Comparison of Synthesis Methods
| Method | Solvent | Catalyst | Yield (%) | Purity (%) | Reference |
|---|---|---|---|---|---|
| Reductive Amination | DCM | HCl | 78 | 92 | |
| Nucleophilic Substitution | DMF | TEA | 85 | 95 | |
| Ketone-Amine Conjugation | Ethanol | AcOH | 70 | 88 |
Advanced: How to design experiments to assess stereochemical impacts on bioactivity?
Answer:
- Stereoisomer Synthesis: Use chiral auxiliaries (e.g., Evans’ oxazolidinones) to prepare enantiomers .
- Biological Testing: Compare IC₅₀ values of R- and S-isomers in transporter inhibition assays.
- Crystallography: Resolve X-ray structures of isomer-receptor complexes to identify binding pose differences .
Basic: What safety precautions are required when handling this compound?
Answer:
Featured Recommendations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
